Cas no 496777-31-2 (ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate
• CAS No: 496777-31-2
• MF: C₂₁H₂₆N₂O₆S₂
• MW: 466.57094335556
• CID: 5017592
• Update Time: 2025-05-19

ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-methoxy-5-(pyrrolidin-1-ylsulfonyl)benzamido)-4,5-dimethylthiophene-3-carboxylate
• Oprea1_782630
• STK806973
• ST50776448
• ethyl 2-({[2-methoxy-5-(pyrrolidin-1-ylsulfonyl)phenyl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate
• ethyl 2-{[2-methoxy-5-(pyrrolidinylsulfonyl)phenyl]carbonylamino}-4,5-dimethyl thiophene-3-carboxylate
• ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate

• InChI Key： ZGVJWCONJKHMJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(NC2=C(C(=O)OCC)C(C)=C(C)S2)=O)C=1)OC)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 750
• XLogP3: 3.9
• Topological Polar Surface Area: 139

Additional information on ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate

Introduction to Ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate (CAS No. 496777-31-2)

Ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate, with the CAS number 496777-31-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including an amide linkage, a thiophene ring system, and a pyrrolidine sulfonamide moiety. These structural features contribute to its unique chemical properties and potential biological interactions. The presence of the pyrrolidine-1-sulfonyl group, in particular, is noteworthy as it is often associated with enhanced binding affinity and selectivity in drug candidates.

In recent years, there has been a surge in research focused on identifying and developing small molecule inhibitors that target specific enzymes and receptors involved in various disease pathways. Ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate has emerged as a compound of interest due to its potential role in modulating key biological processes. For instance, studies have suggested that this molecule may interact with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the 2-methoxy group and the 4,5-dimethylthiophene moiety into the molecular framework enhances its solubility and bioavailability, which are crucial factors for drug-like properties. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of Ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on targets associated with inflammatory diseases, neurodegenerative disorders, and cancer. The ability to modulate these pathways could lead to the development of novel therapeutics that offer improved efficacy and reduced side effects compared to existing treatments.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In cell-based assays, Ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate has demonstrated binding affinity to several target proteins, suggesting its potential as a lead compound for further optimization. Preclinical studies have also shown promising results regarding its metabolic stability and pharmacokinetic profiles, which are essential for evaluating its suitability for clinical translation.

The development of new drug candidates often involves iterative processes of structure optimization to enhance potency, selectivity, and pharmacokinetic properties. Ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate serves as a valuable scaffold for medicinal chemists to explore modifications that could lead to more effective therapeutic agents. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly identify derivatives with improved characteristics.

The role of computational methods in drug discovery cannot be overstated. Molecular modeling and virtual screening have become indispensable tools for predicting the binding interactions between small molecules and biological targets. These approaches have been instrumental in guiding the design and synthesis of compounds like Ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate, enabling researchers to make informed decisions about which chemical modifications are likely to yield the most beneficial outcomes.

In conclusion, Ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate (CAS No. 496777-31-2) represents a significant advancement in the realm of pharmaceutical chemistry. Its complex molecular architecture and demonstrated biological activity make it a promising candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of next-generation medicines.